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Compound of Interest

Compound Name: AF12198

Cat. No.: B10857862 Get Quote

Application Notes and Protocols for AF12198
Solution
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the dissolution and preparation of AF12198
solutions for research purposes. AF12198 is a potent and selective peptide antagonist of the

human type I interleukin-1 (IL-1) receptor, playing a crucial role in the investigation of IL-1

mediated inflammatory pathways.[1][2][3][4]

Chemical Properties
A summary of the key chemical and physical properties of AF12198 is presented in the table

below.
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Property Value

Molecular Weight 1895.14 g/mol [1]

Formula C₉₆H₁₂₃N₁₉O₂₂[1]

Sequence
Ac-FEWTPGWYQXYALPL-NH₂ (X = Aze, 2-

azetidine-1-carboxylic acid)[2][3]

Purity ≥95%[3]

CAS Number 185413-30-3[1]

Appearance Powder[1]

Biological Activity
AF12198 is a selective antagonist for the human type I IL-1 receptor (IL-1RI) with an IC₅₀ value

of 8 nM.[1][3][4] It shows significantly lower affinity for the human type II IL-1 receptor (IC₅₀ >

6.7 mM) and the murine type I IL-1 receptor (IC₅₀ > 200 mM).[1][3][4] This antagonist effectively

blocks IL-1-induced cellular responses, such as the expression of ICAM-1 and E-selectin in

Human Umbilical Vein Endothelial Cells (HUVECs) and the induction of IL-8 in human dermal

fibroblasts.[3] In vivo studies have demonstrated its anti-inflammatory activity, including the

reduction of IL-1β-induced IL-6 production.[2][3]

Target/Assay IC₅₀ Cell Type

Human Type I IL-1 Receptor

Binding
8 nM[1][3][4] -

IL-1-induced ICAM-1

Expression
9 nM[2][4][5] Endothelial Cells[2]

IL-1-induced IL-8 Production 25 nM[1][2][4][5]
Human Dermal Fibroblasts[1]

[2]

IL-1β-induced IL-6 Production

(Cynomolgus Monkey Blood)
17 µM[5] -

IL-1β-induced IL-6 Production

(Human Primate Blood)
15 µM[5] -
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Experimental Protocols
Preparation of AF12198 Stock Solution for In Vitro Use
This protocol details the preparation of a 1 mg/mL stock solution of AF12198 in 10%

ethanol/PBS.

Materials:

AF12198 powder

Ethanol (200 proof, anhydrous)

Phosphate Buffered Saline (PBS), sterile

Sterile conical tubes or vials

Pipettes and sterile filter tips

Procedure:

Solvent Preparation: Prepare a 10% ethanol/PBS solution by mixing one part ethanol with

nine parts sterile PBS.

Weighing: Accurately weigh the desired amount of AF12198 powder.

Dissolution: Add the appropriate volume of the 10% ethanol/PBS solvent to the AF12198
powder to achieve a final concentration of 1 mg/mL.

Mixing: Gently vortex the solution until the powder is completely dissolved. If precipitation or

phase separation occurs, brief sonication or warming of the solution can aid in dissolution.[5]

Sterilization (Optional): If required for the experimental application, sterilize the solution by

passing it through a 0.22 µm syringe filter.

Storage: Store the stock solution at -20°C. It is recommended to prepare fresh solutions or

use small, pre-packaged sizes as solutions may be unstable.[4] For long-term storage,

aliquoting the stock solution is advised to avoid multiple freeze-thaw cycles. Stock solutions
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are stable for up to 1 month at -20°C and 6 months at -80°C when stored properly (sealed,

away from light and moisture).[5]

Workflow for Preparing AF12198 In Vitro Stock Solution

Preparation

Dissolution

Final Steps & Storage

Prepare 10% Ethanol in PBS

Add Solvent to Powder (1 mg/mL)

Weigh AF12198 Powder

Vortex to Dissolve

Optional: Gentle Sonication/Warming if Precipitate Forms

Optional: 0.22 µm Filter Sterilization

Aliquot into Sterile Tubes

Store at -20°C or -80°C

Click to download full resolution via product page
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Caption: Workflow for preparing AF12198 in vitro stock solution.

Preparation of AF12198 Formulation for In Vivo Use
This protocol provides two options for preparing AF12198 for in vivo administration, yielding a

clear solution of at least 2.5 mg/mL.[5]

Protocol 1: Aqueous Formulation

Materials:

AF12198 powder

Dimethyl sulfoxide (DMSO)

PEG300

Tween-80

Saline (0.9% NaCl), sterile

Procedure:

Add the solvents to the AF12198 powder sequentially in the following proportions: 10%

DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

Ensure each solvent is fully incorporated before adding the next.

Mix thoroughly until a clear solution is obtained.

Protocol 2: Oil-based Formulation

Materials:

AF12198 powder

Dimethyl sulfoxide (DMSO)

Corn Oil
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Procedure:

Add the solvents to the AF12198 powder sequentially in the following proportions: 10%

DMSO and 90% Corn Oil.

Ensure the DMSO is fully incorporated before adding the corn oil.

Mix thoroughly until a clear solution is obtained.

Signaling Pathway
AF12198 acts as a competitive antagonist at the IL-1 Receptor Type I (IL-1RI). By binding to IL-

1RI, it prevents the binding of IL-1α and IL-1β, thereby inhibiting the subsequent downstream

inflammatory signaling cascade.

AF12198 Mechanism of Action

Extracellular

Cell Membrane

Intracellular

IL-1α / IL-1β

IL-1 Receptor Type I (IL-1RI)

Binds & Activates

AF12198

Binds & Blocks

Downstream Signaling Cascade
(e.g., NF-κB, MAPKs)

Inflammatory Gene Expression
(e.g., ICAM-1, IL-8)
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Click to download full resolution via product page

Caption: AF12198 competitively antagonizes the IL-1 Receptor Type I.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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